molecular formula C13H27N3O2 B8601453 tert-Butyl (3-(4-aminopiperidin-1-yl)propyl)carbamate

tert-Butyl (3-(4-aminopiperidin-1-yl)propyl)carbamate

Cat. No.: B8601453
M. Wt: 257.37 g/mol
InChI Key: MLYKOVHBECRDEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl (3-(4-aminopiperidin-1-yl)propyl)carbamate is a useful research compound. Its molecular formula is C13H27N3O2 and its molecular weight is 257.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H27N3O2

Molecular Weight

257.37 g/mol

IUPAC Name

tert-butyl N-[3-(4-aminopiperidin-1-yl)propyl]carbamate

InChI

InChI=1S/C13H27N3O2/c1-13(2,3)18-12(17)15-7-4-8-16-9-5-11(14)6-10-16/h11H,4-10,14H2,1-3H3,(H,15,17)

InChI Key

MLYKOVHBECRDEV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCN1CCC(CC1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [1-(3-tert-butoxycarbonylamino-propyl)-piperidin-4-yl]-carbamic acid benzyl ester (16.9 g, 43.2 mmol, 1 equiv) in ethanol (200 mL) at 23° C. was added palladium on carbon (2.25 g, 10 wt. %, wet, Degussa type). The reaction vessel was placed under an atmosphere of hydrogen (balloon) and stirred for 14 h. At this time tlc analysis indicated the reaction was incomplete, the mixture was filtered through a pad of Celite, washing with ethanol (100 mL). The resulting solution was treated with fresh palladium catalyst (2.25 g), then placed under an atmosphere of hydrogen (balloon) at 50° C. After 7 h tlc analysis indicates complete consumption of the starting material. The reaction mixture was cooled to 23° C., and then filtered through Celite, washing with ethanol (200 mL). The filtrate was concentrated to give 11.1 g (43.2 mmol, 100%) of the desired compound.
Name
[1-(3-tert-butoxycarbonylamino-propyl)-piperidin-4-yl]-carbamic acid benzyl ester
Quantity
16.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
2.25 g
Type
catalyst
Reaction Step One
Yield
100%

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